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Compound of Interest

Compound Name: (Z)-GW 5074

Cat. No.: B1365466 Get Quote

An In-Depth Technical Guide to the Stability and Storage of (Z)-GW 5074

For researchers, scientists, and drug development professionals, ensuring the stability and

integrity of chemical compounds is paramount for reproducible and reliable experimental

results. This guide provides a comprehensive overview of the stability and recommended

storage conditions for (Z)-GW 5074, a potent and selective c-Raf1 kinase inhibitor.

Chemical and Physical Properties
(Z)-GW 5074, with the chemical name 3-(3,5-Dibromo-4-hydroxy-benzylidene)-5-iodo-1,3-

dihydro-indol-2-one, is a synthetic organic compound used in laboratory research.[1][2] Its

primary mechanism of action is the inhibition of c-Raf1 kinase with an IC50 of 9 nM.[3][4]

Property Value Reference

Molecular Formula C₁₅H₈Br₂INO₂ [5]

Molecular Weight 520.94 g/mol [1]

Appearance
Yellow to orange-brown solid

powder
[6]

Purity ≥95% - ≥98% (HPLC)
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The solid form of (Z)-GW 5074 is stable for extended periods when stored correctly. To ensure

its integrity, adherence to the following conditions is critical. The compound is noted to be light-

sensitive.

Condition Temperature Duration Additional Notes

Long-term Storage -20°C ≥ 4 years

Desiccation is

recommended.

Protect from light.

Short-term Storage Room Temperature Days to Weeks
Store in a dry and

dark environment.[6]

Shipping Ambient Temperature Stable for weeks

Shipped as a non-

hazardous chemical.

[6]

Preparation and Storage of Stock Solutions
Proper preparation and storage of stock solutions are crucial to prevent degradation and

maintain the compound's activity. It is highly recommended to prepare a concentrated stock

solution, aliquot it into single-use volumes, and store it at low temperatures to avoid repeated

freeze-thaw cycles.[3][4]

Solubility
(Z)-GW 5074 exhibits solubility in various organic solvents but is insoluble in water.[6] For

biological experiments, Dimethyl Sulfoxide (DMSO) is the most common solvent. It is advisable

to use fresh, moisture-free DMSO, as its hygroscopic nature can reduce the solubility of the

compound.[4]
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Solvent Concentration

DMSO Up to 104 mg/mL (~199.6 mM)[4]

Ethanol Up to 1 mM

DMF 15 mg/mL[5]

DMSO:PBS (pH 7.2) (1:8) 0.1 mg/mL[5]

Stock Solution Stability
Once dissolved, the stability of (Z)-GW 5074 is dependent on the storage temperature.

Temperature Duration Reference

-80°C 6 months to 1 year [3][4]

-20°C 1 month [3][4]

0 - 4°C Short term (days to weeks) [6]

Experimental Protocols
Protocol for Stock Solution Preparation
This protocol provides a general guideline for preparing a 10 mM stock solution in DMSO.

Weighing: Accurately weigh the required amount of solid (Z)-GW 5074 powder in a sterile

microcentrifuge tube. For example, for 1 mL of a 10 mM solution, weigh 5.21 mg (using MW

= 520.94 g/mol ).

Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the tube.

Dissolution: Vortex or sonicate the solution gently until the compound is completely

dissolved. A clear, yellow to orange-brown solution should be observed.

Aliquoting: Dispense the stock solution into single-use, light-protected microcentrifuge tubes.

This prevents contamination and degradation from multiple freeze-thaw cycles.
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Storage: Store the aliquots at -80°C for long-term stability (up to 1 year) or at -20°C for

shorter-term use (up to 1 month).[4]

Protocol for In Vitro c-Raf Kinase Assay
This protocol is adapted from a general method for assessing kinase activity and illustrates the

handling of (Z)-GW 5074 in an experimental setting.[4]

Reaction Buffer Preparation: Prepare a kinase reaction buffer containing 50 mM Tris (pH

7.5), 0.1 mM EGTA, 10 mM magnesium acetate, and [γ-³³P-ATP].

Enzyme and Substrate Preparation: Use purified c-Raf enzyme (5–10 mU per assay) and its

substrate, such as 0.66 mg/mL Myelin Basic Protein (MBP).

Inhibitor Dilution: Prepare serial dilutions of the (Z)-GW 5074 stock solution in the reaction

buffer to achieve the desired final concentrations for the assay.

Kinase Reaction:

Add the c-Raf enzyme, MBP substrate, and the diluted (Z)-GW 5074 to a reaction plate.

Initiate the reaction by adding the [γ-³³P-ATP]-containing buffer.

Incubate the mixture at room temperature for approximately 40 minutes.

Quantification:

Stop the reaction and spot an aliquot of the reaction mixture onto P30 filters.

Wash the filters extensively in 50 mM phosphoric acid to remove unincorporated [γ-³³P-

ATP].

Measure the ³³P incorporation into the MBP substrate using a scintillation counter to

determine the kinase activity. The level of inhibition is calculated relative to a vehicle

control (e.g., DMSO).
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Recommended Handling and Storage Workflow
The following diagram outlines the recommended workflow for handling (Z)-GW 5074 from

receipt to experimental use.
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Caption: Recommended workflow for (Z)-GW 5074 handling and storage.
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(Z)-GW 5074 Target Signaling Pathway
(Z)-GW 5074 is a selective inhibitor of c-Raf1, a key kinase in the MAPK/ERK signaling

pathway. This pathway is crucial for regulating cellular processes like proliferation,

differentiation, and survival.
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Caption: Inhibition of the c-Raf-MEK-ERK signaling pathway by (Z)-GW 5074.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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